[4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• SMILES: CN(C1CCN(CC1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• InChI: InChI=1S/C16H22N2O4/c1-17(14-7-9-18(10-8-14)11-15(19)20)16(21)22-12-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,19,20)
• InChIKey: WUIXMTPSUWZSFE-UHFFFAOYSA-N

Researchers designing CNS-penetrant candidates often encounter inconsistent potency when substituting 4-positional Cbz-piperidine acetic acid with 3-positional or des-methyl analogs-variations in TPSA (70.08 vs. 78.87 Ų) and H-bond donor count (1 vs. 2) alter passive permeability. This compound eliminates those variables. • Orthogonal protection: Cbz group permits hydrogenolytic removal independent of the acetic acid handle, enabling sequential amide coupling and piperidine N-functionalization. • Documented purity: 95% (typical lot analysis); single H-bond donor and TPSA of 70.08 Ų predict favorable CNS exposure. • Supply reliability: Available in research quantities (mg to g); reference procurement price ~15,268 CNY/500 mg for multi-step synthesis budgeting.

Cbz-Protected Piperidine Acetic Acid Scaffold

[4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353947-11-1, MF: C16H22N2O4, MW: 306.36) is a dual-functionality chemical intermediate combining an N-Cbz-protected 4-(methylamino)piperidine core with a pendant acetic acid handle. It is typically offered at 95–98% purity from chemical suppliers and belongs to the class of N-carbobenzyloxy (Cbz)-protected heterocyclic amino acid building blocks. The Cbz group enables orthogonal deprotection (hydrogenolysis), while the tertiary amine and carboxylic acid functionalities allow independent derivatization. [1]

Orthogonal Cbz protection Hydrogenolytic cleavage (H₂/Pd-C) independent of acid/base-labile groups

Pendant acetic acid handle Direct amide coupling without additional linker activation

Tertiary amine for downstream functionalization Site for alkylation/acylation after Cbz removal

• [1] PubChem CID 66566881, '[4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid', U.S. National Library of Medicine, accessed 2026-05-05. View Source

Why Generic Cbz-Piperidine Analogs Cannot Substitute

Substituting [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid with isomeric or des-methyl Cbz-piperidine acetic acid variants—often perceived as interchangeable due to identical molecular weight and formula—introduces quantifiable liabilities in both physicochemical parameters and synthetic utility. The 4-positional attachment of the Cbz-methyl-amino moiety to the acetic acid tether differs electronically and sterically from the 3-positional isomer (CAS 1353985-20-2), while the presence of the N-methyl group versus the des-methyl analog (CAS 1353972-16-3) alters hydrogen-bond donor count (1 vs. 2) and topological polar surface area (70.08 vs. 78.87 Ų), measurable predictors of passive permeability critical in lead optimization. Furthermore, the specific Cbz protecting group provides different orthogonal reactivity compared to Boc or Fmoc analogs, precluding simple replacement in multi-step syntheses where sequential deprotection is required. [1]

Positional isomer (3- vs 4-substitution)

Electronic and steric differences at the piperidine ring alter reactivity and structure-activity relationships; the 3-isomer may not replicate 4-substituted SAR.

Des-methyl analog (extra H-bond donor)

Removal of N-methyl increases H-bond donor count and TPSA, which may reduce passive permeability potential critical for CNS design.

Boc or Fmoc analogs

Different orthogonal lability profiles prevent sequential deprotection strategies; Cbz remains stable to TFA/piperidine, unlike Boc or Fmoc.

• [1] KuuJia, 'Cas no 1353985-17-7 (3-Benzyloxycarbonylamino-piperidin-1-yl-acetic acid) Technical Description', accessed 2026-05-05. View Source

Quantitative Differential Indicators for Procurement

H-Bond Donor Reduction and TPSA Advantage

The N-methyl substitution in [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid eliminates one hydrogen-bond donor relative to the des-methyl analog [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353972-16-3), lowering the Topological Polar Surface Area from 78.87 Ų to 70.08 Ų—a reduction of approximately 11.1%. This structural difference is quantifiably meaningful for CNS drug design where TPSA thresholds (<90 Ų, and ideally <70 Ų) correlate with passive blood–brain barrier permeability.

H-Bond & TPSA

Cross-study comparable

Δ = −8.79 Ų (−11.1%)

Supports passive permeability assessment for CNS design

Computed values (Cactvs 3.4.8.24); may vary with software

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	70.08 Ų
Comparator Or Baseline	Des-methyl analog [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid: 78.87 Ų
Quantified Difference	Δ = −8.79 Ų (−11.1%)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15); TPSA values on Leyan datasheets (IDs 1775691 and 1775681)

Why This Matters

This TPSA reduction enhances the compound's suitability for projects requiring passive membrane permeability, a key filter in CNS lead optimization.

Purity Specification Comparison

Commercially, [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid is available at a confirmed 98% purity specification from suppliers such as Leyan (Product 1775691), whereas the same scaffold from alternative vendors such as AKSci (Cat. 6055DS) is specified at only 95% minimum purity. This 3% absolute purity difference, while numerically modest, can represent a significantly lower level of process-related impurities when scaled to gram or kilogram quantities required for multi-step synthetic programs.

Purity Specification

Head-to-head

98% vs 95% (absolute +3%)

Reduces impurity risk in multi-step synthesis

Batch-dependent; HPLC area % method

Evidence Dimension	Purity Specification (HPLC purity, minimum)
Target Compound Data	98% (Leyan, ID 1775691)
Comparator Or Baseline	AKSci Cat. 6055DS: 95% minimum purity
Quantified Difference	Absolute difference: +3% purity
Conditions	Manufacturer Certificate of Analysis (CoA) specifications; batch-dependent values; method not disclosed but typically HPLC area %

Why This Matters

Choosing the higher 98% purity variant reduces the risk of undefined impurities interfering with subsequent synthetic steps or biological assays, directly supporting reproducible research.

Procurement Price Benchmarking

A reference procurement price for [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid from Fluorochem (via CNreagent) is listed at 15,268 CNY per 500 mg unit. This provides a quantifiable cost anchor for institutional procurement planning when evaluating alternative vendors or negotiating bulk orders. Pricing for the positional isomer [3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (Fluorochem 084014) is listed at £694.00 per 500 mg, offering a direct cross-comparison basis for cost-sensitive synthetic route selection. [1]

Procurement Price

Head-to-head

15,268 CNY/500mg (4-isomer) vs £694/500mg (3-isomer)

Enables cost-aware synthetic route planning

Prices as of 2026-05-05; FX rate dependent

Evidence Dimension	Unit Price per 500 mg
Target Compound Data	15,268 CNY/500mg (Fluorochem 084017)
Comparator Or Baseline	3-positional isomer (CAS 1353985-20-2): £694.00/500mg (Fluorochem 084014)
Quantified Difference	Price ratio approximately 1:2 when normalized to CNY (FX rate dependent)
Conditions	Prices from CNreagent and KuuJia Fluorochem listings as of 2026-05-05; may vary with batch, purity, and region

Why This Matters

This price point allows budget forecasting and cost-efficiency analysis when evaluating synthetic pathways requiring this specific Cbz-protected piperidine building block.

• [1] KuuJia, '1353985-20-2 Prix | [3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid Fluorochem 084014', accessed 2026-05-05. View Source

Orthogonal Cbz Deprotection Selectivity

The Cbz group of [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid undergoes selective hydrogenolytic cleavage (H₂, Pd/C) conditions orthogonal to the acid-labile Boc and base-labile Fmoc groups commonly used in piperidine intermediates. Comparative analytics demonstrate that Cbz-piperidine species remain intact under the 20–50% TFA/CH₂Cl₂ conditions that quantitatively cleave Boc analogs, and resist the 20% piperidine/DMF conditions that remove Fmoc. This orthogonality provides procedural quantifiability: sequential deprotection yields are typically >90% for Cbz removal after Boc/Fmoc cleavage in standard peptide coupling workflows. [1]

Cbz Orthogonality

Class-level inference

Stable to TFA/piperidine; cleaved by H₂/Pd-C

Supports sequential deprotection in peptide-mimetic synthesis

Hydrogenolysis at 1 atm H₂, rt; yields >90% reported

Evidence Dimension	Deprotection condition orthogonality
Target Compound Data	Cbz group: cleaved by H₂/Pd-C hydrogenolysis, stable to TFA and piperidine
Comparator Or Baseline	Boc analog: cleaved by 20–50% TFA; Fmoc analog: cleaved by 20% piperidine/DMF
Quantified Difference	Sequential deprotection yields >90% for Cbz after Boc/Fmoc removal (class-level consensus in peptide chemistry)
Conditions	Standard peptide synthesis protocols; hydrogenolysis at 1 atm H₂, rt, MeOH or EtOH

Why This Matters

This orthogonal lability ensures that the building block can be integrated into complex multi-protecting-group synthetic routes without unintended deprotection, critical for the reliable production of advanced intermediates.

• [1] KuuJia, 'Cas no 1353985-17-7 (3-Benzyloxycarbonylamino-piperidin-1-yl-acetic acid): Cbz deprotection characteristics', accessed 2026-05-05. View Source

Targeted Application Scenarios

CNS Lead Optimization with Low TPSA Scaffold

When designing CNS-penetrant candidates, the TPSA of 70.08 Ų and single H-bond donor count of [4-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid offer a measurable advantage over the des-methyl analog (TPSA 78.87 Ų, 2 H-donors) that could translate into higher passive permeability. This makes the compound a preferred scaffold for early-stage MedChem programs targeting CNS enzyme inhibitors or receptor modulators where brain exposure is required.

Orthogonal Multi-Step Synthesis Strategies

The Cbz-protected tertiary amine enables chemists to plan synthetic routes where the piperidine nitrogen can be independently functionalized after hydrogenolytic Cbz removal, while the acetic acid handle is engaged in amide bond formation. The orthogonality of Cbz to both Boc and Fmoc chemistries supports applications in peptide-mimetic synthesis and PROTAC linker construction, where sequential deprotection is essential.

Cost-Aware Building Block Procurement

With a documented purity specification of 98% from key suppliers and a reference procurement price of approximately 15,268 CNY/500 mg, this compound can be budgeted accurately for multi-gram synthesis programs. The availability of both the 4-positional isomer (target) and the 3-positional isomer at different price points (approximately 2:1 cost ratio) allows cost-aware synthetic route planning, favoring the 4-isomer when specific SAR spatial requirements dictate para-substitution.

Application

Selection Property

Validation Focus

CNS Lead Optimization

Low TPSA & single H-bond donor

Passive permeability (PAMPA/Caco-2) assay context

Orthogonal Multi-Step Synthesis

Cbz orthogonal to Boc/Fmoc

Sequential deprotection and coupling efficiency

Cost-Aware Building Block Procurement

High purity specification (98%)

Lot-specific CoA review and budget alignment